5'-Nitro-[2,3'-bipyridin]-6'(1'H)-one

• Molecular Formula: C10H7N3O3
• Molecular Weight: 217.18 g/mol
• IUPAC Name: 3-nitro-5-pyridin-2-yl-1H-pyridin-2-one
• InChI: InChI=1S/C10H7N3O3/c14-10-9(13(15)16)5-7(6-12-10)8-3-1-2-4-11-8/h1-6H,(H,12,14)
• InChI Key: KWUMARXQTQHXCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CNC(=O)C(=C2)[N+](=O)[O-]

Description

5’-Nitro-[2,3’-bipyridin]-6’(1’H)-one is a heterocyclic compound that belongs to the bipyridine family. This compound is characterized by the presence of a nitro group at the 5’ position and a keto group at the 6’ position of the bipyridine ring system. Bipyridines are known for their versatile applications in various fields, including coordination chemistry, materials science, and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5’-Nitro-[2,3’-bipyridin]-6’(1’H)-one typically involves the nitration of a bipyridine precursor. One common method is the nitration of 2,3’-bipyridine using a mixture of concentrated sulfuric acid and nitric acid. The reaction is carried out at low temperatures to control the formation of the nitro group at the desired position .

Industrial Production Methods

Industrial production of 5’-Nitro-[2,3’-bipyridin]-6’(1’H)-one may involve large-scale nitration processes using continuous flow reactors. These reactors allow for better control of reaction conditions, such as temperature and reagent concentration, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5’-Nitro-[2,3’-bipyridin]-6’(1’H)-one undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon).

Substitution: The nitro group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Oxidation: The compound can undergo oxidation reactions, leading to the formation of different oxidation states of the bipyridine ring.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon, or other reducing agents.

Substitution: Nucleophiles such as amines or thiols, often in the presence of a base.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Major Products Formed

Reduction: 5’-Amino-[2,3’-bipyridin]-6’(1’H)-one.

Substitution: Various substituted bipyridine derivatives depending on the nucleophile used.

Oxidation: Oxidized bipyridine derivatives with different oxidation states.

Scientific Research Applications

5’-Nitro-[2,3’-bipyridin]-6’(1’H)-one has several applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry to form complexes with transition metals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the development of materials with specific electronic and optical properties, such as sensors and light-emitting devices.

Mechanism of Action

The mechanism of action of 5’-Nitro-[2,3’-bipyridin]-6’(1’H)-one depends on its specific application. In coordination chemistry, the compound acts as a ligand, forming stable complexes with metal ions through its nitrogen atoms. In biological systems, the nitro group can undergo bioreduction, leading to the formation of reactive intermediates that interact with cellular targets, such as DNA or proteins, potentially leading to cytotoxic effects .

Comparison with Similar Compounds

Similar Compounds

4,4’-Bipyridine: A well-known bipyridine derivative used in coordination chemistry and materials science.

2,2’-Bipyridine: Another bipyridine derivative with applications in catalysis and coordination chemistry.

5-Nitro-2,3’-bipyridine: Similar to 5’-Nitro-[2,3’-bipyridin]-6’(1’H)-one but lacks the keto group at the 6’ position.

Uniqueness

5’-Nitro-[2,3’-bipyridin]-6’(1’H)-one is unique due to the presence of both a nitro group and a keto group on the bipyridine ring system. This combination of functional groups imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for various research applications .